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Compound of Interest

Compound Name: Imazapyr

Cat. No.: B1671738 Get Quote

An In-depth Technical Guide to Imazapyr

This guide provides comprehensive technical information on the herbicide Imazapyr, intended

for researchers, scientists, and drug development professionals. It covers its chemical

properties, mechanism of action, toxicological data, and detailed analytical protocols.

Chemical Identity and Properties
Imazapyr is a non-selective, systemic herbicide belonging to the imidazolinone chemical

family.[1] It is used for both pre- and post-emergence control of a wide variety of weeds,

including grasses, broadleaf weeds, woody plants, and aquatic vegetation.[1][2]

Chemical Identifiers

CAS Number: 81334-34-1[3][4][5]

Molecular Formula: C₁₃H₁₅N₃O₃[3][4]

IUPAC Name: 2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid[3]

Physicochemical Properties

The key physicochemical properties of Imazapyr are summarized in the table below. It is highly

soluble in water and has a high potential to leach into soils, though its persistence is moderated

by photolysis.[6][7]
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Property Value Reference

Molecular Weight 261.28 g/mol [3][4][5]

Melting Point 172 - 173 °C [5]

Water Solubility 1,110 mg/L [6]

Vapor Pressure 2.0 x 10⁻⁷ mm Hg [6]

Soil Sorption (Koc) 142 mL/g [6]

Abiotic Half-life (Photolysis) 3 to 5 days in water [8]

Biotic Half-life (Aerobic)
>365 days (can be 1-5 months

depending on conditions)
[6][8]

Mechanism of Action
Imazapyr's herbicidal activity stems from its ability to inhibit acetolactate synthase (ALS), also

known as acetohydroxyacid synthase (AHAS).[1][2][8] This enzyme is critical in the

biosynthesis pathway of the branched-chain amino acids: valine, leucine, and isoleucine.[1]

These amino acids are essential for protein synthesis and cell growth in plants.[9]

The herbicide is absorbed through the leaves and roots and is translocated throughout the

plant via the xylem and phloem, accumulating in the meristematic regions (areas of active

growth).[3][10] Inhibition of the ALS enzyme halts the production of the essential amino acids,

which in turn disrupts protein synthesis and cell division.[2][3] This leads to a cessation of

growth, followed by chlorosis (yellowing) and necrosis, ultimately resulting in plant death over a

period of several weeks.[10][11] Since animals lack the ALS enzyme, they obtain these amino

acids from their diet, which explains the low mammalian toxicity of Imazapyr.[6][8][12]

Caption: Imazapyr inhibits the ALS enzyme, blocking essential amino acid synthesis and

leading to plant death.

Toxicological Profile
Imazapyr exhibits low toxicity to animals because its molecular target, the ALS enzyme, is not

present in this kingdom.[8][12] However, concentrated forms can cause irreversible eye
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damage.[8]

Organism Test Result Reference

Mammals Acute Oral LD₅₀ (Rat)
> 5,000 mg/kg

(Practically non-toxic)
[6]

Birds
Acute Oral LD₅₀

(Bobwhite Quail)

> 2,150 mg/kg

(Slightly toxic)
[6]

Fish
96-hour LC₅₀

(Rainbow Trout)

> 100 mg/L

(Practically non-toxic)
[6][8]

Aquatic Invertebrates
48-hour EC₅₀

(Daphnia magna)

> 100 mg/L

(Practically non-toxic)
[6][8]

Bees Acute Contact LD₅₀
> 100 µ g/bee

(Practically non-toxic)
[6]

Experimental Protocols
Analysis of Imazapyr Residues in Water by HPLC-UV
This section details a common method for the quantitative determination of Imazapyr in water

samples using High-Performance Liquid Chromatography (HPLC) with UV detection. The

method involves solid-phase extraction (SPE) for sample cleanup and concentration.[12][13]

1. Materials and Reagents

Standards: Analytical grade Imazapyr standard of known purity.[13]

Solvents: HPLC grade methanol, acetonitrile, and methylene chloride. Deionized water.[12]

[13]

Reagents: Acetic acid, 6N hydrochloric acid.[12][13]

Apparatus: HPLC system with a UV detector (set to 240 nm), C18 analytical column (e.g.,

Agilent Zorbax SB-C18, 4.6 x 250mm, 5µm), C18 and aromatic sulfonic acid SPE cartridges,

pH meter, rotary evaporator.[12][13]
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2. Preparation of Standard Solutions

Stock Solution (100 µg/mL): Accurately weigh 10 mg of Imazapyr standard into a 100-mL

volumetric flask. Dissolve and dilute to the mark with methanol.[13]

Working Standards: Prepare a series of working standards (e.g., 0.05 to 5 µg/mL) by serial

dilution of the stock solution with a suitable mobile phase or deionized water.[12][13]

3. Sample Preparation and Extraction

Extraction: Pass a known volume of the water sample through a C18 SPE cartridge to

extract the Imazapyr residues.[13]

Cleanup: For additional cleanup, pass the eluate from the C18 cartridge through an aromatic

sulfonic acid SPE column.[13]

Elution: Elute the Imazapyr from the sulfonic acid cartridge using an appropriate elution

solvent (e.g., 20 mL of a pH 6.5 buffer).[13]

Liquid-Liquid Partition: Adjust the pH of the eluate to 2.0 with 6N HCl. Transfer to a

separatory funnel and partition twice with 50 mL of methylene chloride.[13]

Concentration: Combine the methylene chloride phases and evaporate to dryness using a

rotary evaporator.[13]

Reconstitution: Dissolve the final residue in a small, precise volume (e.g., 4.0 mL) of

deionized water or mobile phase for HPLC analysis.[13]

4. HPLC Analysis

Mobile Phase: A common mobile phase is a gradient mixture of acetonitrile and acidified

water (e.g., water with 10% acetic acid, pH adjusted to 2.8).[12]

Injection: Inject a known volume of the prepared sample and working standards into the

HPLC system.

Quantification: Identify and quantify the Imazapyr peak based on the retention time and

peak area/height relative to the calibration curve generated from the analytical standards.
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The retention time for Imazapyr is approximately 3.62 minutes under specific conditions.[12]

The validated sensitivity for this type of method can reach 1.0 ppb.[13]

Workflow for Imazapyr Residue Analysis in Water

Sample Preparation

Purification & Concentration

Quantification

1. Collect Water Sample

2. Solid-Phase Extraction (C18 Cartridge)

3. Additional Cleanup (Sulfonic Acid Cartridge)

4. Elute Imazapyr

5. Adjust pH to 2.0

6. Partition with Methylene Chloride

7. Evaporate Solvent

8. Reconstitute in Water/Mobile Phase

9. Inject into HPLC-UV (240 nm)

10. Quantify using Calibration Curve
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Click to download full resolution via product page

Caption: A typical workflow for the analysis of Imazapyr in water samples using SPE and

HPLC-UV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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